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Compound of Interest

Compound Name: AOH1160

Cat. No.: B2380465 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for researchers, scientists, and

drug development professionals handling AOH1160, a potent, orally available small molecule

inhibitor of proliferating cell nuclear antigen (PCNA). Adherence to these procedures is critical

to ensure personal safety and maintain the integrity of experimental work. AOH1160 is a

cytotoxic agent that interferes with DNA replication and repair, necessitating stringent handling

protocols.

Essential Safety and Handling Information
Proper handling of AOH1160 is paramount to minimize exposure risk. The following table

summarizes key quantitative data for this compound.

Parameter Value Source

Storage of Solid Compound
-20°C for up to 3 years; 4°C for

up to 2 years
MedChemExpress

Storage of Stock Solution
-80°C for up to 6 months;

-20°C for up to 1 month
MedChemExpress[1]

Solubility Soluble in DMSO Axon Medchem
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Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory when handling AOH1160 in its solid form and in

solution.

1. Engineering Controls:

All work with AOH1160 powder must be conducted in a certified chemical fume hood.

Solutions should be prepared and handled in a fume hood or a biological safety cabinet to

prevent aerosolization.

2. Personal Protective Equipment:

Gloves: Double gloving with nitrile gloves is required. Change gloves immediately if

contaminated, torn, or punctured. Regularly inspect gloves for any signs of degradation.

Eye Protection: Chemical safety goggles or a full-face shield must be worn at all times.

Lab Coat: A dedicated, disposable lab coat or a lab coat made of a low-permeability fabric is

required. Cuffs should be tucked into the inner gloves.

Respiratory Protection: For weighing and handling the solid compound, a NIOSH-approved

respirator (e.g., N95) is recommended to prevent inhalation of airborne particles.

Procedural Guidance for Handling AOH1160
Follow these step-by-step procedures to ensure safe handling of AOH1160 throughout the

experimental workflow.

Receiving and Storage:

Upon receipt, inspect the package for any damage or leaks. If compromised, follow

institutional spill procedures.

Verify that the container is properly labeled.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b2380465?utm_src=pdf-body
https://www.benchchem.com/product/b2380465?utm_src=pdf-body
https://www.benchchem.com/product/b2380465?utm_src=pdf-body
https://www.benchchem.com/product/b2380465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2380465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the compound at the recommended temperature in a designated, locked, and clearly

labeled area for cytotoxic agents.

Solution Preparation:

Perform all calculations for solution preparation before entering the designated handling

area.

Assemble all necessary materials (e.g., solvent, vials, pipettes) within the chemical fume

hood.

Carefully weigh the required amount of AOH1160 powder.

Add the solvent to the vial containing the powder. Cap the vial and vortex or sonicate as

needed to ensure complete dissolution.

Label the solution vial clearly with the compound name, concentration, solvent, date of

preparation, and your initials.

Experimental Use:

When aspirating the solution, use Luer-Lok syringes to prevent accidental needle

detachment.

After use, decontaminate all surfaces and equipment with an appropriate cleaning agent

(e.g., 70% ethanol).

Disposal Plan
All materials that have come into contact with AOH1160 are considered cytotoxic waste and

must be disposed of according to institutional and local regulations.

Solid Waste: Used gloves, lab coats, weigh boats, and other contaminated disposable

materials should be placed in a designated, sealed, and labeled cytotoxic waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

designated, sealed, and labeled hazardous waste container for chemical waste. Do not pour

down the drain.
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Sharps: Needles and syringes should be disposed of in a puncture-resistant sharps

container designated for cytotoxic waste.

Visualizing Safe Handling and Mechanism of Action
To further clarify the procedural flow and the compound's mechanism, the following diagrams

have been created.

Preparation Experimentation Disposal

Don PPE Prepare Fume Hood Weigh AOH1160 Prepare Solution Conduct Experiment Decontaminate Workspace Segregate Waste
(Solid, Liquid, Sharps) Label Waste Containers Dispose per Protocol

Click to download full resolution via product page

Caption: Workflow for Safe Handling of AOH1160.
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Caption: Mechanism of Action of AOH1160 as a PCNA Inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b2380465#personal-protective-
equipment-for-handling-aoh1160]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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